Cas no 1774-13-6 (1,3-Cyclohexanedione, 2-acetyl-5-(2-furanyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-acetyl-5-(2-furanyl)-
• CAS No: 1774-13-6
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1364954
• Update Time: 2024-08-17

1,3-Cyclohexanedione, 2-acetyl-5-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-acetyl-5-(2-furanyl)-

• Inchi： 1S/C12H12O4/c1-7(13)12-9(14)5-8(6-10(12)15)11-3-2-4-16-11/h2-4,8,12H,5-6H2,1H3
• InChI Key： YCPHFZTXIHZWJU-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2=CC=CO2)CC(=O)C1C(C)=O

Computed Properties

• Exact Mass: 220.07356

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Melting Point: 79-80 °C
• Boiling Point: 401.0±45.0 °C(Predicted)
• PSA: 64.35
• pka: 3.03±0.25(Predicted)